Cas no 1807187-15-0 (Ethyl 2-chloromethyl-3-cyano-5-methylbenzoate)

• Product Name: Ethyl 2-chloromethyl-3-cyano-5-methylbenzoate
• CAS No: 1807187-15-0
• MF: C₁₂H₁₂ClNO₂
• MW: 237.682182312012
• CID: 4947393
• Update Time: 2025-11-06

Ethyl 2-chloromethyl-3-cyano-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloromethyl-3-cyano-5-methylbenzoate

• Inchi： 1S/C12H12ClNO2/c1-3-16-12(15)10-5-8(2)4-9(7-14)11(10)6-13/h4-5H,3,6H2,1-2H3
• InChI Key： RYCPEMYCGNNRDD-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=CC(C)=CC=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-chloromethyl-3-cyano-5-methylbenzoate

Ethyl 2-chloromethyl-3-cyano-5-methylbenzoate (CAS No. 1807187-15-0): An Overview of Its Structure, Properties, and Applications

Ethyl 2-chloromethyl-3-cyano-5-methylbenzoate (CAS No. 1807187-15-0) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its chloromethyl, cyano, and methyl functional groups, which contribute to its reactivity and versatility.

The molecular formula of Ethyl 2-chloromethyl-3-cyano-5-methylbenzoate is C₁₂H₁₂ClNO₂, and its molecular weight is approximately 243.68 g/mol. The compound exists as a colorless to pale yellow liquid at room temperature and has a boiling point of around 260°C. Its solubility in organic solvents such as ethanol, acetone, and dichloromethane makes it suitable for a wide range of synthetic reactions.

In the realm of pharmaceutical research, Ethyl 2-chloromethyl-3-cyano-5-methylbenzoate has shown promise as an intermediate in the synthesis of various bioactive molecules. The presence of the cyano group can be converted into other functional groups such as amine or carboxylic acid, which are crucial for the development of drugs with specific biological activities. Recent studies have explored the use of this compound in the synthesis of antiviral agents, anticancer drugs, and anti-inflammatory compounds.

The chloromethyl group in Ethyl 2-chloromethyl-3-cyano-5-methylbenzoate is particularly reactive and can undergo substitution reactions with nucleophiles such as amines, alcohols, and thiols. This reactivity makes it an excellent building block for the construction of complex molecules with tailored properties. For instance, researchers have utilized this compound to synthesize novel polymers with enhanced mechanical strength and thermal stability.

In addition to its synthetic utility, Ethyl 2-chloromethyl-3-cyano-5-methylbenzoate has been investigated for its potential applications in materials science. The combination of the cyano and methyl groups imparts unique electronic properties to the molecule, making it suitable for use in organic electronics and photovoltaic devices. Studies have shown that derivatives of this compound can be used to improve the efficiency and stability of organic solar cells.

The safety profile of Ethyl 2-chloromethyl-3-cyano-5-methylbenzoate is an important consideration for its practical applications. While it is generally considered safe for laboratory use under proper handling conditions, appropriate personal protective equipment (PPE) should be worn to minimize exposure risks. It is important to note that the compound should be stored in a cool, dry place away from incompatible materials to ensure its stability and prevent degradation.

In conclusion, Ethyl 2-chloromethyl-3-cyano-5-methylbenzoate (CAS No. 1807187-15-0) is a multifaceted organic compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it a valuable intermediate for the development of novel bioactive molecules and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.